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Cat. No.: B079259

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the chemical properties and

associated hazards of Strontium Arsenate (CAS No. 13464-68-1). Strontium arsenate, with

the chemical formula Sr₃(AsO₄)₂, is an inorganic salt that presents significant toxicological

concerns due to its arsenate component.[1] This document consolidates available data on its

physical and chemical characteristics, outlines its synthesis, and details its health hazards. Due

to the limited availability of specific experimental data in publicly accessible literature, this guide

also highlights areas where information is currently lacking.

Chemical and Physical Properties
Strontium arsenate is a white, solid inorganic salt at standard temperature and pressure.[1]

Many of its fundamental physicochemical properties are not extensively documented in readily

available literature.[1][2]

Table 1: Physical and Chemical Properties of Strontium Arsenate
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Property Value Reference

CAS Number 13464-68-1 [1]

Molecular Formula Sr₃(AsO₄)₂ [1]

Molecular Weight 540.7 g/mol [1]

Appearance White solid/powder [1]

Melting Point Data not available [3]

Boiling Point Data not available [3]

Density Data not available [3]

Solubility in Water Very low [1]

Solubility Product Constant

(Ksp)
~ 4.29 × 10⁻¹⁹ [1][2]

Crystal Structure
The crystal structure of strontium arsenate consists of strontium cations (Sr²⁺) and arsenate

anions (AsO₄³⁻) forming a three-dimensional network. Within this structure, the strontium ions

are coordinated with oxygen atoms from the arsenate groups.[1]

Chemical Reactivity
Under acidic conditions, strontium arsenate dissolves, releasing strontium ions and forming

arsenic acid.[2] The arsenate component can undergo reduction to the more toxic and mobile

arsenite form, particularly through microbial action.[2]

Synthesis
Precipitation Method
A common laboratory-scale synthesis of strontium arsenate involves a precipitation reaction.

This is achieved by reacting a soluble strontium salt, such as strontium nitrate, with a soluble

arsenate salt, like sodium arsenate, in an aqueous solution.[2] The resulting strontium
arsenate precipitates out of the solution and can be isolated.[2]
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A simplified workflow for the precipitation synthesis of Strontium Arsenate.

Experimental Protocol: Precipitation Synthesis
A detailed, standardized experimental protocol for the synthesis of strontium arsenate is not

readily available in the reviewed literature. However, a general procedure based on the

precipitation reaction is as follows:

Preparation of Reactant Solutions: Prepare aqueous solutions of a soluble strontium salt

(e.g., Strontium Nitrate, Sr(NO₃)₂) and a soluble arsenate salt (e.g., Sodium Arsenate,

Na₃AsO₄) of known concentrations.

Reaction: Slowly add the sodium arsenate solution to the strontium nitrate solution with

constant stirring. A white precipitate of strontium arsenate will form.

Digestion: The mixture may be gently heated to promote the growth of larger crystals, which

facilitates easier filtration.

Isolation: The precipitate is collected by filtration.

Washing: The collected solid is washed with deionized water to remove any soluble

impurities, such as sodium nitrate.

Drying: The purified strontium arsenate is dried in an oven at a suitable temperature to

remove residual water.
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Hazards and Toxicology
The primary hazard associated with strontium arsenate is the toxicity of the arsenate anion.[1]

Arsenic and its compounds are classified as toxic and carcinogenic.

Table 2: Toxicological Profile of Strontium Arsenate

Hazard Description Reference

Acute Toxicity

Ingestion or inhalation can

lead to arsenical poisoning,

with symptoms including

nausea, vomiting, abdominal

pain, and diarrhea.

[4]

Carcinogenicity

Arsenic compounds are

classified as human

carcinogens.

[4]

Chronic Toxicity

Long-term exposure may lead

to skin lesions, neurological

effects, and damage to the

liver and kidneys.

[4]

LD50

Specific LD50 data for

Strontium Arsenate is not

available.

Mechanism of Toxicity
The toxicity of arsenate is primarily due to its chemical similarity to phosphate. This allows it to

interfere with essential biochemical processes:

Phosphate Competition: Arsenate can substitute for phosphate in phosphorylation reactions,

leading to the formation of unstable arsenate esters that readily hydrolyze. This uncouples

oxidative phosphorylation, disrupting cellular energy production.

Enzyme Inhibition: Arsenate can inhibit various enzymes, further contributing to cellular

dysfunction.[1]
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Oxidative Stress: The metabolism of arsenic in the body can generate reactive oxygen

species, leading to oxidative stress and cellular damage.[1]

Routes of Exposure

Health Hazards
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A logical overview of the hazards associated with Strontium Arsenate exposure.

Experimental Protocols for Toxicological Assessment
Specific toxicological studies on strontium arsenate are not widely published. The

assessment of its toxicity would generally follow established OECD guidelines for testing of

chemicals. These protocols would include:

Acute Oral Toxicity (OECD TG 420, 423, or 425): To determine the median lethal dose

(LD50).
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Repeated Dose Toxicity Studies (OECD TG 407, 408): To evaluate the effects of sub-acute

or chronic exposure.

Genotoxicity Tests (e.g., Ames test - OECD TG 471, In vitro micronucleus test - OECD TG

487): To assess the mutagenic potential.

Carcinogenicity Studies (OECD TG 451): To determine the tumor-inducing potential over the

lifespan of a test animal.

Conclusion
Strontium arsenate (CAS 13464-68-1) is a hazardous inorganic compound with limited

publicly available data on its specific physical and chemical properties. Its primary danger lies

in the toxicity of the arsenate component, which is a known carcinogen and can cause severe

acute and chronic health effects. While general synthesis methods are understood, detailed

experimental protocols and comprehensive toxicological data for this specific salt are scarce.

Researchers and professionals handling this substance should exercise extreme caution and

adhere to stringent safety protocols appropriate for handling highly toxic arsenic compounds.

Further research is warranted to fully characterize the physicochemical properties and

toxicological profile of strontium arsenate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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